2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine

• IUPAC Name: 2-(3-chloro-4-methylphenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-amine
• InChI: InChI=1S/C13H14ClN3/c1-8-5-6-9(7-11(8)14)17-13(15)10-3-2-4-12(10)16-17/h5-7H,2-4,15H2,1H3
• InChI Key: BUQZIUDHZYZGMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C3CCCC3=N2)N)Cl
• Molecular Formula: C13H14ClN3
• Molecular Weight: 247.72 g/mol
• CAS RN: 1480427-47-1

Description

2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine, also known as CCPA, is a synthetic compound that has been widely used in scientific research. It is a potent and selective agonist of the A1 adenosine receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system and peripheral tissues. The A1 adenosine receptor has been implicated in a variety of physiological processes, including sleep regulation, pain perception, cardiovascular function, and immune response. CCPA has been used as a tool to study the function and regulation of the A1 adenosine receptor, as well as its potential therapeutic applications.

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have been known to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It is known that pyrazole derivatives can interact with their targets in various ways, leading to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit the activity of enzymes like acetylcholinesterase (AchE), affecting normal nerve pulses’ transmission .

Biochemical Pathways

Similar compounds have been found to affect pathways related to oxidative stress and cellular damage . For instance, some pyrazole derivatives have been found to affect the production of reactive oxygen species (ROS) and malondialdehyde (MDA), a biomarker for oxidative injury .

Pharmacokinetics

In silico admet studies of similar compounds have shown suitable pharmacokinetic properties .

Result of Action

Similar compounds have been found to exhibit neurotoxic potentials, affecting the ache activity and mda level in the brain of alevins in association with behavioral parameters .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It’s worth noting that the presence of chlorine in low molecular weight compounds can affect its biological activity by altering the electrophilicity of carbon in the C-Cl bond .

Advantages and Limitations for Lab Experiments

2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine has several advantages as a tool for scientific research. It is a highly selective agonist of the A1 adenosine receptor, which allows for the specific modulation of downstream signaling pathways. It is also highly potent, which allows for the use of low concentrations in experiments. 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine has been shown to be stable under a variety of experimental conditions, which allows for consistent results. However, there are also limitations to the use of 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine in experiments. It has been shown to have off-target effects at high concentrations, which can lead to non-specific effects. In addition, 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine has a short half-life in vivo, which can limit its therapeutic potential.

Future Directions

There are several future directions for the use of 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine in scientific research. One potential direction is the investigation of the role of the A1 adenosine receptor in cancer progression and metastasis. Recent studies have shown that the A1 adenosine receptor is upregulated in several types of cancer, and that its activation can promote tumor growth and metastasis. 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine could be used as a tool to investigate the molecular mechanisms underlying the role of the A1 adenosine receptor in cancer progression. Another potential direction is the development of novel therapeutic agents that target the A1 adenosine receptor. 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine could be used as a lead compound for the development of more potent and selective agonists of the A1 adenosine receptor, which could have potential therapeutic applications in a variety of diseases.

Synthesis Methods

2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine can be synthesized using a variety of methods, including the reaction of 3-chloro-4-methylphenylhydrazine with cyclopentanone followed by cyclization and chlorination, or the reaction of 3-chloro-4-methylphenylhydrazine with cyclopentanone followed by cyclization and amination. These methods have been optimized to produce high yields of 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine with high purity.

Scientific Research Applications

2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine has been widely used in scientific research to study the function and regulation of the A1 adenosine receptor. It has been used to investigate the role of the A1 adenosine receptor in sleep regulation, pain perception, cardiovascular function, and immune response. 2-(3-chloro-4-methylphenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine has also been used to study the pharmacology of the A1 adenosine receptor, including its binding affinity, selectivity, and downstream signaling pathways.